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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the terrestrial abundance of helium
and the complex geological processes governing its formation, migration, and accumulation. As
a critical and non-renewable resource with unique properties vital for numerous scientific and
medical applications—including cryogenics for MRI scanners, gas chromatography, and
controlled atmospheres in research and manufacturing—a thorough understanding of its
geological origins is paramount.

Terrestrial Abundance of Helium

Helium is the second most abundant element in the universe but is relatively scarce on Earth.
Its low mass and inert nature allow it to escape Earth's gravity once it reaches the atmosphere.
The majority of terrestrial helium is radiogenic, produced within the Earth's crust and mantle
over geological timescales. Its concentration varies significantly across different terrestrial

reservoirs.

Data on Helium Abundance

The following tables summarize the quantitative abundance of helium and its parent
radioactive elements in various terrestrial environments.

Table 1: Abundance of Helium in Terrestrial Reservoirs
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Abundance (by

Reservoir Notes
volume/mass)
o Constant loss to space is
5.2 ppmv (parts per million by )
Atmosphere balanced by outgassing from

volume)[1]

the crust.

Continental Crust

~8 ppb (parts per billion by
mass) / 0.008 ppm[2][3][4]

Primarily produced and
trapped within crustal rocks

before migration.

Seawater

~4 ppt (parts per trillion by

mass)|[3]

Very low concentration due to
limited solubility and escape to

the atmosphere.

Natural Gas Reservoirs

0.01% to >7% by volume[2]

Economically viable sources
are typically those with

concentrations >0.3%.[5]

Table 2: Helium Concentration

in Selected Natural Gas Fields

Field/Region

Country

Helium Concentration (%
by volume)

Hugoton-Panhandle

USA (KS, OK, TX)

0.2% - 1.18%][3]

Riley Ridge (LaBarge) USA (Wyoming) ~0.6%][6]

North Field Qatar ~0.04%]6]

Hassi R'Mel Algeria ~0.17%

Orenburg Russia ~0.05%

Sichuan Basin China 0.01% - 0.1%][7]

Dexter, Kansas (Historic) USA (Kansas) 1.84% (Discovered 1903)[2][3]

Table 3: Typical Uranium and Thorium Concentrations in Source Rocks
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Rock Type Uranium (ppm by mass) Thorium (ppm by mass)
Granite (Average) 3-5 15-25

Granite (Uraniferous) 15 - 100+[8][9][10] 20 - 60+[8][9][10]

Shale (Average) ~3.7 ~12

Sandstone 05-2 15-6

Geological Formation of Helium

Terrestrial helium (specifically the isotope 4He) is primarily a product of the natural radioactive
decay of heavy elements, principally uranium (238U, 23°U) and thorium (232Th), found within the
Earth's crust and mantle.[1] This process, known as alpha decay, releases alpha patrticles,
which are equivalent to a helium nucleus (two protons and two neutrons). Upon capturing two
electrons from the surrounding rock, a stable helium atom is formed.[2]

Radioactive Decay Pathways

The generation of radiogenic helium is a slow, continuous process governed by the long half-
lives of its parent isotopes. The three primary decay chains contributing to terrestrial helium
are:

e Uranium-238 (238U): Decays to Lead-206 (2°¢Pb) through a series of 14 steps, releasing a
total of 8 alpha particles.

e Uranium-235 (23°U): Decays to Lead-207 (2°’Pb) in 11 steps, releasing a total of 7 alpha
particles.

e Thorium-232 (232Th): Decays to Lead-208 (2°®Pb) through 10 steps, releasing a total of 6
alpha patrticles.
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Caption: Primary radioactive decay chains producing terrestrial helium-4.

Accumulation and Trapping

The formation of an economically viable helium reservoir is a complex geological process
requiring a specific combination of factors. This process is often analogous to the formation of
natural gas fields.

e Source Rock: Helium is generated within ancient, crystalline basement rocks, such as
granites and gneisses, that are rich in uranium and thorium.[1]

» Release & Migration: Over millions of years, the accumulated helium atoms diffuse out of
the mineral crystals where they were formed. Tectonic activity, heat, and fracturing of these
basement rocks create pathways, such as deep-seated faults, that allow the highly mobile
helium to migrate upwards.

o Carrier Gas & Transport: Helium rarely accumulates on its own. It is typically transported
from the source rock dissolved in groundwater or entrained in a carrier gas, most commonly
nitrogen (N2) or methane (CHa).

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1201725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://pubs.geoscienceworld.org/segweb/economicgeology/article-abstract/61/3/563/17616/Thorium-uranium-and-potassium-concentrations-in
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Reservoir Rock: The helium and its carrier gas migrate into a porous and permeable rock
layer, such as sandstone or a fractured carbonate, where they can accumulate.

e Cap Rock (Seal): An impermeable layer of rock, such as shale, salt, or anhydrite, must
overlie the reservoir rock to prevent the extremely light and mobile helium from escaping to

the surface and into the atmosphere.

o Preservation: The geological trap must remain stable over geological time to retain the

accumulated gases.
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Caption: Geological model for the formation and trapping of a helium reservoir.

Experimental Protocols

The extraction and analysis of helium require specialized methodologies due to its unique

physical properties, including its inertness and extremely low boiling point.
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Helium Extraction and Purification from Natural Gas

Commercially, helium is extracted from natural gas streams using several methods, often in
combination. The choice of technology depends on the helium concentration, the overall
composition of the natural gas, and economic factors.

This is the most common method for large-scale helium recovery. It leverages the vast
difference in boiling points between helium (-269°C) and other natural gas components like
methane (-161.5°C) and nitrogen (-195.8°C).

e Pre-treatment: The raw natural gas stream is treated to remove impurities like water, carbon
dioxide, and hydrogen sulfide, which would freeze and damage cryogenic equipment.

o Liquefaction: The gas is compressed and cooled in a series of heat exchangers, causing
heavier hydrocarbons (propane, butane) and then methane to liquefy and be drained off.

e Crude Helium Separation: The remaining gas stream, now significantly enriched in helium
and nitrogen, is cooled further until the nitrogen liquefies. The gaseous helium, which
remains in its vapor phase, is collected as "crude helium” (typically 50-70% purity).

 Purification: The crude helium is further purified. This is often a hybrid process involving:

o Pressure Swing Adsorption (PSA): The crude helium is passed under pressure through
vessels containing adsorbents (like activated carbon or zeolites) that selectively capture
remaining impurities.

o Final Cryogenic Step: The pressurized, purer helium is cooled with liquid nitrogen to
condense most remaining nitrogen, followed by a final pass through an adsorbent bed
cooled by the purified helium itself to achieve 99.999% purity.
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Caption: Workflow for cryogenic extraction and purification of helium.
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Membrane technology is effective for bulk separation or as an initial enrichment step.

Principle: The process uses bundles of hollow-fiber polymeric membranes. Helium, being a
very small molecule, selectively passes through (permeates) the membrane material faster
than larger molecules like methane and nitrogen.

Operation: The high-pressure natural gas feed flows along one side of the membrane. A
helium-rich "permeate” stream is collected at low pressure on the other side, while a
helium-depleted "retentate" stream continues at high pressure.

Application: This method is often used in multi-stage systems or combined with PSA to
achieve high purity, as a single pass does not typically produce pipeline-grade helium.[11]

Isotopic Analysis of Helium

Determining the isotopic ratio of helium (3He/*He) is crucial for identifying its origin (crustal,

mantle, or atmospheric). The standard method is mass spectrometry.

Sample Collection: Gas samples are collected in helium-impermeable containers, such as
sealed copper tubes or specialized glass flasks, to prevent atmospheric contamination.[12]

Gas Extraction (for dissolved samples): For samples dissolved in water, the water is
transferred to a vacuum extraction line. The dissolved gases are quantitatively extracted
under vacuum and transferred into a flame-sealed glass ampoule.[13]

Inlet and Purification: The gas sample is introduced into a high-vacuum purification line
connected to the mass spectrometer. Chemically active gases (like hydrocarbons, Nz, Oz2)
are removed using getters (reactive metal alloys) and cryogenic traps (cold traps cooled with
liquid nitrogen) that freeze or adsorb impurities, allowing only noble gases to pass.[14][15]

Separation of He and Ne: Helium is separated from neon (the other primary noble gas
remaining) using a cryogenic trap held at a specific temperature (e.g., ~35 K) that adsorbs
neon but allows helium to pass through to the mass spectrometer.

Mass Spectrometry: The purified helium enters the mass spectrometer, where it is ionized. A
magnetic field separates the ions based on their mass-to-charge ratio, allowing for the
precise counting of 3He and “He ions by separate detectors.
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o Standardization: The system is calibrated by periodically analyzing a standard gas with a

known isotopic composition, typically purified atmospheric air, where the 3He/*He ratio is a

well-established constant (R/Ra = 1.384 x 107°).[13][16]
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Caption: Generalized workflow for helium isotope analysis via mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
e 2. gasliquids.com [gasliquids.com]
e 3. Helium - OMR Oil LLC [omr-oil.net]

e 4. Element Abundances in the Earth's Crust | The Elements Handbook at KnowledgeDoor
[knowledgedoor.com]

o 5. National assessment of helium resources within known natural gas reservoirs
[pubs.usgs.gov]

e 6. nationalacademies.org [nationalacademies.org]
e 7. mdpi.com [mdpi.com]

e 8. pubs.usgs.gov [pubs.usgs.gov]

e 9. researchgate.net [researchgate.net]

e 10. pubs.usgs.gov [pubs.usgs.gov]

e 11. Review of Membranes for Helium Separation and Purification - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. go-ship.org [go-ship.org]

e 13. |deo.columbia.edu [Ideo.columbia.edu]

e 14. gsvit.wordpress.com [gsvit.wordpress.com]
» 15. stacks.cdc.gov [stacks.cdc.gov]

e 16. cchdo.github.io [cchdo.github.io]

 To cite this document: BenchChem. [A Technical Guide to the Terrestrial Abundance and
Geological Formation of Helium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201725#terrestrial-abundance-and-geological-
formation-of-helium]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1201725?utm_src=pdf-custom-synthesis
https://pubs.geoscienceworld.org/segweb/economicgeology/article-abstract/61/3/563/17616/Thorium-uranium-and-potassium-concentrations-in
http://gasliquids.com/wp-content/uploads/2016_HeliumInNaturalGas.pdf
https://omr-oil.net/en/helium
https://www.knowledgedoor.com/2/elements_handbook/element_abundances_in_the_earth_s_crust.html
https://www.knowledgedoor.com/2/elements_handbook/element_abundances_in_the_earth_s_crust.html
https://pubs.usgs.gov/publication/sir20215085/full
https://pubs.usgs.gov/publication/sir20215085/full
https://www.nationalacademies.org/read/12844/chapter/7
https://www.mdpi.com/1996-1073/17/7/1530
https://pubs.usgs.gov/of/1979/1080/report.pdf
https://www.researchgate.net/figure/Uranium-content-in-granite-rocks_tbl1_235335949
https://pubs.usgs.gov/of/1979/0233/report.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5371970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5371970/
http://www.go-ship.org/Manual/Jenkins_TritHe3.pdf
https://www.ldeo.columbia.edu/sites/default/files/uploaded/image/Ludin_Lamond_Mass%20spectrometric.pdf
https://gsvit.wordpress.com/wp-content/uploads/2017/01/j-vac-sci-tech_2007-1.pdf
https://stacks.cdc.gov/view/cdc/10597/cdc_10597_DS1.pdf
https://cchdo.github.io/hdo-assets/documentation/manuals/pdf/91_1/jenknew.pdf
https://www.benchchem.com/product/b1201725#terrestrial-abundance-and-geological-formation-of-helium
https://www.benchchem.com/product/b1201725#terrestrial-abundance-and-geological-formation-of-helium
https://www.benchchem.com/product/b1201725#terrestrial-abundance-and-geological-formation-of-helium
https://www.benchchem.com/product/b1201725#terrestrial-abundance-and-geological-formation-of-helium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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